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Compound of Interest

AL(lIll) Phthalocyanine chloride
Compound Name:
tetrasulfonic acid

CAS No.: 100180-30-1

Cat. No.: B3318531

Get Quote

Executive Summary & Chemical Identity

Al(lll) Phthalocyanine chloride tetrasulfonic acid (AlIPcS4) is a potent second-generation
photosensitizer used primarily in photodynamic therapy (PDT) research.[1] Unlike standard
organic dyes, its disposal is governed by three distinct hazard characteristics: photosensitivity
(ROS generation), acidity (sulfonic acid groups), and metal content (Aluminum).

Standard "down the drain” disposal is strictly prohibited due to environmental persistence and
potential phototoxicity to aquatic life. This guide outlines a containment-first approach to
disposal, ensuring compliance with RCRA guidelines and protecting laboratory personnel from
inadvertent singlet oxygen exposure.
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Property Data

CAS Number 100180-30-1 (or isomer specific 144082-45-1)
Formula C32H16AICINgO12S4

Solubility Highly Water Soluble (Hydrophilic)

Absorption Max ~675 nm (Red/NIR region)

Skin/Eye Irritant, Photosensitizer (Generates

Primary Hazard
102)

Not P- or U-listed; Evaluate for Characteristic
Corrosivity (D002)

RCRA Status

Hazard Assessment: The "Why" Behind the Protocol

To ensure safety, we must understand the causality of the hazards. We do not simply follow
rules; we mitigate specific chemical mechanisms.[2][3][4][5]

A. Photosensitization & Reactive Oxygen Species (ROS)

Mechanism: Upon exposure to ambient light (specifically red/NIR), AlPcS4 transitions to a
triplet state, transferring energy to ground-state oxygen to form singlet oxygen (*0z). Risk: If
AlPcS4 waste is left in clear containers on a benchtop, it actively generates ROS. This can
degrade copresent plasticizers in waste containers or react with other organic solvents in the
waste stream, creating pressurized or unstable byproducts. Control: All waste streams must be
light-shielded immediately.

B. Polysulfonic Acidity

Mechanism: The "tetrasulfonic acid" moiety imparts significant acidity to the molecule in its free
acid form. Risk: High concentrations can lower the pH of waste mixtures below 2.0, classifying
it as RCRA Corrosive Waste (D002). Control: pH verification is mandatory before consolidating
with general aqueous waste.

C. Metal Toxicity
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Mechanism: The central Aluminum (AR*) ion is chelated. Risk: While Aluminum is less
regulated than heavy metals like Mercury or Lead, it is still an environmental pollutant. Control:
Segregate as Aqueous Metal Waste to prevent contamination of standard organic streams.

Pre-Disposal Stabilization (The "Dark Protocol")

Before moving waste to the central accumulation area, perform these stabilization steps at the
point of generation.

 Light Exclusion:
o Wrap all waste containers (vials, tubes, beakers) in aluminum foil immediately after use.
o Alternatively, use amber high-density polyethylene (HDPE) containers.

» Deactivation (Optional but Recommended for High Conc.):

o If disposing of a concentrated stock solution (>10 mM), dilute 1:10 with water to reduce
localized acidity and ROS density.

o Note: Chemical quenching (e.g., with ascorbic acid) is generally unnecessary for disposal
unless specified by local EHS for large volumes.

Step-by-Step Disposal Workflows
Scenario A: Liquid Waste (Stock Solutions & Buffers)

This is the most common waste form in PDT research.
o Characterize the Solvent:

o Agueous (Water/PBS): Most AlPcS4 is dissolved in water.

o Organic (DMSO/Methanol): Stock solutions are often prepared in DMSO.
e pH Check (Agueous Only):

o Dip a pH strip into the waste.
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o If pH < 4: Neutralize with Sodium Bicarbonate (NaHCO3) or dilute until pH is 5-9.

o If pH is Neutral: Proceed to containerization.

» Containerize:
o Transfer to a screw-top HDPE waste container.
o Crucial: Do NOT fill >90% to allow for thermal expansion.
e Labeling:
o Agueous: "Agueous Waste with Toxic Metal (Aluminum) - pH Neutral.”
o Organic: "Organic Solvent Waste (DMSO) with Trace Metal (Aluminum)."”

o Add Warning: "PHOTOSENSITIZER — KEEP DARK."

Scenario B: Solid Waste (Pipette Tips, Vials, Gloves)

e Segregation:
o Do not throw purple/blue stained tips into regular trash.

e Packaging:
o Place contaminated solids into a clear heavy-duty waste bag.
o Double bag if tips are sharp to prevent puncture.

e Labeling:

o Tag as "Debris Contaminated with Chemical Photosensitizer."

Waste Stream Decision Matrix

The following diagram illustrates the logical flow for categorizing AIPcS4 waste.
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Figure 1: Decision tree for segregating AIPcS4 waste streams based on solvent and acidity.
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Emergency Procedures (Spill Response)

In the event of a spill outside the fume hood:

Dim Lights: Immediately turn off overhead lights or close blinds to prevent photo-activation of
the spilled material.

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Absorb:

o Liquids: Cover with absorbent pads or vermiculite.

o Solids: Wet a paper towel to wipe up dust (avoid creating aerosols).

Clean: Wipe the surface with water, followed by a mild detergent.

Disposal: Place all cleanup materials into a hazardous waste bag and label as "AlPcS4 Spill
Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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